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Compound of Interest

Compound Name:
5-(2-Methylphenyl)-1,3,4-

oxadiazol-2-amine

Cat. No.: B154764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-(2-Methylphenyl)-1,3,4-
oxadiazol-2-amine, a heterocyclic compound of interest in medicinal chemistry. This document

consolidates key chemical data, outlines detailed experimental protocols for its synthesis, and

illustrates generalized workflows relevant to its potential investigation as a therapeutic agent.

Core Compound Properties
5-(2-Methylphenyl)-1,3,4-oxadiazol-2-amine is an aromatic heterocyclic compound featuring

a 1,3,4-oxadiazole ring substituted with an o-tolyl (2-methylphenyl) group and an amine group.

The structural characteristics of this molecule make it a subject of interest for potential

biological activities, as the 1,3,4-oxadiazole scaffold is a well-established pharmacophore.

Table 1: Physicochemical Properties of 5-(2-Methylphenyl)-1,3,4-oxadiazol-2-amine
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Property Value Citations

Molecular Formula C₉H₉N₃O [1][2][3]

Molecular Weight
175.19 g/mol (175.1873 g/mol

)
[1][2]

CAS Number 1750-78-3 [1][2][3][4]

Synonyms
5-(o-tolyl)-1,3,4-oxadiazol-2-

amine
N/A

Purity (Typical) ≥98% [1]

Synthesis and Experimental Protocols
The synthesis of 5-(2-Methylphenyl)-1,3,4-oxadiazol-2-amine can be achieved through a

multi-step process, typically starting from 2-methylbenzaldehyde. The following protocol is a

representative method adapted from procedures for analogous 5-aryl-1,3,4-oxadiazol-2-

amines.[5][6]

2.1. Synthesis of 2-Methylbenzaldehyde Semicarbazone (Intermediate)

This initial step involves the condensation of 2-methylbenzaldehyde with semicarbazide

hydrochloride to form the corresponding semicarbazone.

Materials:

2-Methylbenzaldehyde

Semicarbazide hydrochloride

Ethanol

Procedure:

Dissolve 2-methylbenzaldehyde (0.01 mol) in ethanol.

Add semicarbazide hydrochloride (0.011 mol) to the solution.
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Reflux the mixture for 2 hours.[5]

After cooling, the precipitated semicarbazone is collected by filtration, washed with cold

ethanol, and dried.

2.2. Oxidative Cyclization to 5-(2-Methylphenyl)-1,3,4-oxadiazol-2-amine

The intermediate semicarbazone undergoes an oxidative cyclization to form the final 1,3,4-

oxadiazole ring. Several methods can be employed for this step.[5][6]

Method A: Bromine in Acetic Acid

Materials:

2-Methylbenzaldehyde semicarbazone

Glacial acetic acid

Bromine

Procedure:

Suspend the synthesized semicarbazone in glacial acetic acid.

Add a solution of bromine in acetic acid dropwise with stirring.

Continue stirring until the reaction is complete (monitored by TLC).

The reaction mixture is then poured into ice water, and the resulting precipitate is

filtered, washed, and recrystallized from a suitable solvent like ethanol to yield the pure

product.[5]

Method B: Iodine-Mediated Cyclization

Materials:

2-Methylbenzaldehyde semicarbazone

Iodine (I₂)
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Potassium carbonate (K₂CO₃)

1,4-Dioxane

Procedure:

Combine the semicarbazone, potassium carbonate, and iodine in 1,4-dioxane.

Heat the mixture under reflux until the starting material is consumed.

After completion, the solvent is removed under reduced pressure, and the residue is

treated with water and extracted with an organic solvent (e.g., ethyl acetate).

The organic layer is dried and concentrated to yield the crude product, which is then

purified by recrystallization.[6]

Below is a generalized workflow for the synthesis of 5-aryl-1,3,4-oxadiazol-2-amines.
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Caption: General synthesis workflow for 5-aryl-1,3,4-oxadiazol-2-amines.

Potential Biological Significance and Screening
The 1,3,4-oxadiazole nucleus is a privileged scaffold in medicinal chemistry, with derivatives

exhibiting a wide range of biological activities.[7][8][9] These include antimicrobial, anti-

inflammatory, anticonvulsant, and anticancer properties.[10][11] While specific biological data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b154764?utm_src=pdf-body-img
https://www.researchgate.net/publication/286164791_Synthesis_and_biological_activity_of_5-substituted-2-amino-134-oxadiazole_derivatives
https://www.ajrconline.org/AbstractView.aspx?PID=2024-17-4-10
https://pmc.ncbi.nlm.nih.gov/articles/PMC3765794/
https://healthinformaticsjournal.com/index.php/IJMI/article/download/865/816/1433
https://pmc.ncbi.nlm.nih.gov/articles/PMC4058187/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for 5-(2-Methylphenyl)-1,3,4-oxadiazol-2-amine is not extensively documented, its structural

class suggests it could be a candidate for various biological screenings.

A typical high-level workflow for evaluating the biological activity of a novel compound like this

is outlined below.
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Caption: High-level workflow for biological screening of a novel chemical entity.
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This diagram illustrates the progression from initial synthesis to in-depth biological evaluation.

Primary screening would likely involve testing against panels of bacteria, fungi, and cancer cell

lines to identify any "hit" activity.[7][11] Subsequent studies would aim to elucidate the

mechanism of action, potentially involving enzyme inhibition or other cellular pathway

modulation, followed by validation in animal models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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